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molecular formula C15H21F3N2 B8389548 3-(3-(Piperidin-1-yl)propyl)-5-(trifluoromethyl)benzenamine

3-(3-(Piperidin-1-yl)propyl)-5-(trifluoromethyl)benzenamine

Cat. No. B8389548
M. Wt: 286.34 g/mol
InChI Key: BXISCJGCLLJAIR-UHFFFAOYSA-N
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Patent
US08642624B2

Procedure details

3-(3-Morpholin-4-yl-propyl)-5-trifluoromethyl-phenylamine was prepared from N-[3-(3-morpholin-4-yl-propyl)-5-trifluoromethyl-phenyl]-acetamide similar to that described in the preparation of 3-(3-piperidin-1-yl-propyl)-5-trifluoromethyl-phenylamine.
Name
N-[3-(3-morpholin-4-yl-propyl)-5-trifluoromethyl-phenyl]-acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-(3-piperidin-1-yl-propyl)-5-trifluoromethyl-phenylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-(3-Morpholin-4-yl-propyl)-5-trifluoromethyl-phenylamine

Identifiers

REACTION_CXSMILES
[N:1]1([CH2:7][CH2:8][CH2:9][C:10]2[CH:11]=[C:12]([NH:20]C(=O)C)[CH:13]=[C:14]([C:16]([F:19])([F:18])[F:17])[CH:15]=2)[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1.N1(CCCC2C=C(N)C=C(C(F)(F)F)C=2)CCCCC1>>[N:1]1([CH2:7][CH2:8][CH2:9][C:10]2[CH:11]=[C:12]([NH2:20])[CH:13]=[C:14]([C:16]([F:17])([F:19])[F:18])[CH:15]=2)[CH2:6][CH2:5][O:4][CH2:3][CH2:2]1

Inputs

Step One
Name
N-[3-(3-morpholin-4-yl-propyl)-5-trifluoromethyl-phenyl]-acetamide
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1(CCOCC1)CCCC=1C=C(C=C(C1)C(F)(F)F)NC(C)=O
Step Two
Name
3-(3-piperidin-1-yl-propyl)-5-trifluoromethyl-phenylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1(CCCCC1)CCCC=1C=C(C=C(C1)C(F)(F)F)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
3-(3-Morpholin-4-yl-propyl)-5-trifluoromethyl-phenylamine
Type
product
Smiles
N1(CCOCC1)CCCC=1C=C(C=C(C1)C(F)(F)F)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.